2-Amino-5-(4-nitrophenylthio)thiazole
Cat. No. B8431751
M. Wt: 253.3 g/mol
InChI Key: ROYXOYGGUFKXGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05256675
Procedure details
A mixture of 2-acetylamino-5-(4-nitrophenylthio)thiazole (4.0 g) in a mixture of acetic acid (30 ml) and aqueous 6N hydrochloric acid (9 ml) was refluxed for 3 hours with stirring. The reaction mixture was concentrated under reduced pressure and the residue was dissolved in water. The solution was adjusted to pH 8.5 using aqueous sodium bicarbonate. The precipitates were collected by filtration, washed with water and dried in vacuo to give 2-amino-5-(4-nitrophenylthio)thiazole (2.6 g, yield: 76.5%). mp: 162°-164° C.
Yield
76.5%
Identifiers
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REACTION_CXSMILES
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C([NH:4][C:5]1[S:6][C:7]([S:10][C:11]2[CH:16]=[CH:15][C:14]([N+:17]([O-:19])=[O:18])=[CH:13][CH:12]=2)=[CH:8][N:9]=1)(=O)C.Cl>C(O)(=O)C>[NH2:4][C:5]1[S:6][C:7]([S:10][C:11]2[CH:12]=[CH:13][C:14]([N+:17]([O-:19])=[O:18])=[CH:15][CH:16]=2)=[CH:8][N:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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4 g
|
|
Type
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reactant
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|
Smiles
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C(C)(=O)NC=1SC(=CN1)SC1=CC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
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9 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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30 mL
|
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
with stirring
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|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 3 hours
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Duration
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3 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in water
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitates were collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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Outcomes
Product
|
Name
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|
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Type
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product
|
|
Smiles
|
NC=1SC(=CN1)SC1=CC=C(C=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.6 g | |
| YIELD: PERCENTYIELD | 76.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 75.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
